Cas no 1178833-49-2 (1-(2,2-Difluoroethyl)piperidin-4-one)

1-(2,2-Difluoroethyl)piperidin-4-one is a fluorinated heterocyclic compound featuring a piperidin-4-one core substituted with a 2,2-difluoroethyl group. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of difluoroethyl enhances lipophilicity and metabolic resistance, which can be advantageous in drug design. Its ketone functionality allows for further derivatization, enabling the construction of complex molecules. The compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents. High purity and well-defined synthetic pathways ensure reproducibility in research and industrial applications.

1-(2,2-Difluoroethyl)piperidin-4-one structure

1178833-49-2 structure

Product Name:1-(2,2-Difluoroethyl)piperidin-4-one

CAS No:1178833-49-2

MF:C₇H₁₁F₂NO

MW:163.165148973465

MDL:MFCD12768588

CID:4561701

Update Time:2025-06-07

1-(2,2-Difluoroethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-difluoroethyl)piperidin-4-one
- W16500
- Z993991172
- 1-(2,2-Difluoroethyl)piperidin-4-one
- MDL： MFCD12768588
- Inchi： 1S/C7H11F2NO/c8-7(9)5-10-3-1-6(11)2-4-10/h7H,1-5H2
- InChI Key： DYLIPBUMUVWHAZ-UHFFFAOYSA-N
- SMILES： FC(CN1CCC(CC1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
XLogP3: 0.6
Topological Polar Surface Area: 20.3

1-(2,2-Difluoroethyl)piperidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB391385-250 mg	1-(2,2-Difluoroethyl)piperidin-4-one; .	1178833-49-2		250mg	€844.20	2023-04-25
abcr	AB391385-1 g	1-(2,2-Difluoroethyl)piperidin-4-one; .	1178833-49-2		1g	€1317.90	2023-04-25
TRC	D449208-10mg	1-(2,2-Difluoroethyl)piperidin-4-one	1178833-49-2		10mg	$ 50.00	2022-06-05
TRC	D449208-50mg	1-(2,2-Difluoroethyl)piperidin-4-one	1178833-49-2		50mg	$ 160.00	2022-06-05
TRC	D449208-100mg	1-(2,2-Difluoroethyl)piperidin-4-one	1178833-49-2		100mg	$ 250.00	2022-06-05
eNovation Chemicals LLC	Y1235478-100mg	1-(2,2-difluoroethyl)piperidin-4-one	1178833-49-2	95%	100mg	$715	2024-06-06
eNovation Chemicals LLC	Y1235478-250mg	1-(2,2-difluoroethyl)piperidin-4-one	1178833-49-2	95%	250mg	$875	2024-06-06
Enamine	EN300-61146-0.05g	1-(2,2-difluoroethyl)piperidin-4-one	1178833-49-2	95.0%	0.05g	$119.0	2025-03-15
Enamine	EN300-61146-0.1g	1-(2,2-difluoroethyl)piperidin-4-one	1178833-49-2	95.0%	0.1g	$176.0	2025-03-15
Enamine	EN300-61146-0.25g	1-(2,2-difluoroethyl)piperidin-4-one	1178833-49-2	95.0%	0.25g	$251.0	2025-03-15